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Compound of Interest

Compound Name: Acifluorfen

Cat. No.: B165780 Get Quote

Acifluorfen Sodium: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and

chemical properties of Acifluorfen sodium. The information is curated for researchers,

scientists, and professionals in drug development, with a focus on delivering precise data and

methodological insights. All quantitative data is presented in structured tables for ease of

comparison, and detailed experimental protocols are provided for key physicochemical

parameters. Furthermore, this guide includes visualizations of the synthesis pathway and

mechanism of action to facilitate a deeper understanding of this compound.

Chemical Identity and Structure
Acifluorfen sodium is the sodium salt of Acifluorfen, a diphenyl ether herbicide.

IUPAC Name: sodium 5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrobenzoate[1]

CAS Number: 62476-59-9[2]

Molecular Formula: C₁₄H₆ClF₃NNaO₅[1][3]

Molecular Weight: 383.64 g/mol [1][3]
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Chemical Class: Diphenolic ether[2]

Physical and Chemical Properties
The physical and chemical properties of Acifluorfen sodium are summarized in the tables

below. These properties are crucial for understanding its environmental fate, behavior, and

formulation development.

Table 1: Physical Properties of Acifluorfen Sodium
Property Value Temperature (°C) Reference(s)

Physical State

White powder or

brown crystalline

powder

25 [1][2][4]

Melting Point
124-125 °C (255-257

°F)
[1][4][5]

Boiling Point
>100 °C (for a 47%

aqueous solution)
[1]

Density
1.26 g/cm³ (for a 47%

aqueous solution)
23 [1]

Vapor Pressure 0.01 mPa 20 [6]

pH 8 to 9 [1]

Table 2: Chemical Properties of Acifluorfen Sodium
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Property Value Temperature (°C) Reference(s)

Water Solubility >250,000 mg/L 25 [2]

Solubility in Organic

Solvents

Very soluble in

acetone and ethanol;

slightly soluble in

xylene.

25 [2]

Octanol-Water

Partition Coefficient

(log P)

1.2 20 [6]

Dissociation Constant

(pKa)
3.86 [7]

Stability

Stable in acidic and

alkaline media (pH 3

to 9).

40 [1]

Decomposition

Temperature

Decomposes at 235

°C.
[1]

Experimental Protocols
The determination of the physicochemical properties of chemical substances like Acifluorfen
sodium is guided by standardized international protocols, such as those developed by the

Organisation for Economic Co-operation and Development (OECD). These guidelines ensure

data quality and comparability across different laboratories.

Water Solubility (OECD Guideline 105)
The water solubility of Acifluorfen sodium, being well above 10⁻² g/L, is typically determined

using the Flask Method.

Principle: A supersaturated solution of the test substance in water is prepared and allowed to

equilibrate at a constant temperature. After equilibration, the concentration of the substance

in the aqueous phase is determined by a suitable analytical method.

Apparatus:
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Constant temperature bath with temperature control to ± 0.5 °C.

Flasks of suitable size with airtight stoppers.

A device for agitation (e.g., magnetic stirrer or shaker).

Centrifuge (if necessary for phase separation).

Analytical instrumentation for concentration measurement (e.g., HPLC, GC).

Procedure:

An excess amount of Acifluorfen sodium is added to a flask containing purified water.

The flask is tightly stoppered and agitated in a constant temperature bath (e.g., 20 °C) for

a sufficient period to reach equilibrium (preliminary tests can determine this time, often 24-

48 hours).

After equilibration, the mixture is allowed to stand to let solids settle. If necessary,

centrifugation is used to separate the solid and liquid phases.

A sample of the clear aqueous solution is carefully withdrawn.

The concentration of Acifluorfen sodium in the sample is determined using a validated

analytical method.

The procedure is repeated to ensure the equilibrium has been reached and the results are

consistent.

Melting Point (OECD Guideline 102)
For a crystalline solid like Acifluorfen sodium, several methods can be employed to determine

the melting point. The capillary tube method is a common and reliable technique.

Principle: A small amount of the powdered substance is packed into a capillary tube and

heated in a controlled manner. The temperature range over which the substance melts is

observed.
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Apparatus:

Melting point apparatus with a heating block or liquid bath.

Capillary tubes (thin-walled, sealed at one end).

A calibrated thermometer or other temperature measuring device.

Procedure:

A small amount of finely powdered, dry Acifluorfen sodium is packed into a capillary tube

to a height of 2-4 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting

point.

The temperature at which the first signs of melting are observed and the temperature at

which the last solid particle disappears are recorded. This range is the melting point. Other

applicable methods include Differential Scanning Calorimetry (DSC) and Differential

Thermal Analysis (DTA), which can provide more precise data on the phase transition.

Vapor Pressure (OECD Guideline 104)
Given the low vapor pressure of Acifluorfen sodium, methods suitable for non-volatile

substances are required. The gas saturation method is appropriate.

Principle: A stream of inert gas is passed through or over the substance at a known flow rate,

slow enough to ensure saturation of the gas with the substance's vapor. The amount of

substance transported by the gas is determined, and from this, the vapor pressure is

calculated.

Apparatus:

A system for controlling and measuring the flow of an inert gas (e.g., nitrogen).

A thermostatically controlled chamber to house the sample.
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A trap or analytical system to quantify the amount of the substance in the gas stream (e.g.,

cold trap followed by analysis, or direct analysis).

Procedure:

A known amount of Acifluorfen sodium is placed in the thermostatically controlled

chamber.

A slow, measured stream of inert gas is passed over the sample for a known period.

The vapor of Acifluorfen sodium carried by the gas is collected in a trap (e.g., a cold trap

or a sorbent tube).

The amount of Acifluorfen sodium in the trap is quantified using a suitable analytical

technique.

The vapor pressure is calculated based on the amount of substance collected, the volume

of gas passed, and the temperature.

Partition Coefficient (n-Octanol/Water) (OECD Guideline
107)
The octanol-water partition coefficient (Pow) is a key parameter for predicting the

environmental distribution and bioaccumulation potential of a substance. For a compound with

a log Pow of 1.2 like Acifluorfen sodium, the Shake Flask Method is suitable.

Principle: The test substance is dissolved in a two-phase system of n-octanol and water. The

system is shaken to allow the substance to partition between the two phases until equilibrium

is reached. The concentration of the substance in both phases is then measured.

Apparatus:

Centrifuge tubes or separatory funnels with stoppers.

A mechanical shaker.

A centrifuge.
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Analytical equipment for concentration determination (e.g., HPLC, UV-Vis spectroscopy).

Procedure:

n-Octanol and water are mutually saturated before use.

A stock solution of Acifluorfen sodium is prepared in either n-octanol or water.

Known volumes of the stock solution, n-octanol, and water are added to a centrifuge tube

or separatory funnel.

The vessel is sealed and shaken at a constant temperature until equilibrium is achieved

(typically for several hours).

The mixture is then centrifuged to ensure complete separation of the two phases.

Aliquots are taken from both the n-octanol and water phases.

The concentration of Acifluorfen sodium in each phase is determined analytically.

The partition coefficient (Pow) is calculated as the ratio of the concentration in the n-

octanol phase to the concentration in the aqueous phase. The result is usually expressed

as its base-10 logarithm (log Pow).

Synthesis and Mechanism of Action
Synthesis of Acifluorfen Sodium
The commercial synthesis of Acifluorfen typically involves an Ullmann condensation followed

by hydrolysis and neutralization. The key steps are outlined below.
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Ullmann Condensation

Hydrolysis Neutralization

2-Chloro-4-(trifluoromethyl)phenol

Intermediate Nitrile

 + 

2-Nitro-5-fluorobenzonitrile Base, Heat
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Chlorophyll Biosynthesis Pathway

Herbicidal Action

Protoporphyrinogen IX

Protoporphyrinogen
Oxidase (PPO)

Protoporphyrin IX Accumulation of
Protoporphyrinogen IX

Chlorophyll

Further steps

Reactive Oxygen
Species (ROS) Generation

(in the presence of light)

Photosensitization

Acifluorfen

Inhibits

Leakage to Cytoplasm
& Oxidation

Non-enzymatic

Lipid Peroxidation &
Membrane Damage

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b165780?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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